Cas no 70026-89-0 (4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-, ethyl ester)

4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-, ethyl ester structure

70026-89-0 structure

Product Name:4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-, ethyl ester

CAS No:70026-89-0

MF:C₉H₁₀N₂O₅

MW:226.186102390289

CID:573795

PubChem ID:279252

Update Time:2025-04-19

4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-, ethyl ester
- ETHYL 1,2-DIHYDRO-6-METHYL-3-NITRO-2-OXO-4-PYRIDEINCARBOXYLATE
- ethyl 6-methyl-3-nitro-2-oxo-1H-pyridine-4-carboxylate
- 6-methyl-3-nitro-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid ethyl ester
- AC1L5PTG
- AC1Q5A9M
- AG-K-90064
- AR-1I9542
- CTK5D1712
- ethyl 6-methyl-3-nitro-2-oxo-1,2-dihydropyridine-4-carboxylate
- ethyl 6-methyl-3-nitropyridone 4-carboxylate
- Ethyl-6-methyl-3-nitro-2(1H)pyridon-4-carboxylat
- NSC129595
- SCHEMBL7017757
- AKOS015966308
- NSC-129595
- FT-0755229
- DTXSID60299357
- 70026-89-0
- Inchi： 1S/C9H10N2O5/c1-3-16-9(13)6-4-5(2)10-8(12)7(6)11(14)15/h4H,3H2,1-2H3,(H,10,12)
- InChI Key： DICRVETZCMISTM-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C)NC(C=1[N+](=O)[O-])=O)=O

Computed Properties

Exact Mass: 226.059
Monoisotopic Mass: 226.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 416
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 101Å²

Experimental Properties

Density: 1.36
Boiling Point: 375.6°C at 760 mmHg
Flash Point: 181°C
Refractive Index: 1.546
PSA: 98.54
LogP: 1.29140

4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-, ethyl ester Related Literature

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4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

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